Cas no 1289140-43-7 (2-Formyl-4-sulfamoylbenzoic acid)

• Product Name: 2-Formyl-4-sulfamoylbenzoic acid
• CAS No: 1289140-43-7
• MF: C₈H₇NO₅S
• MW: 229.209881067276
• CID: 5759899
• PubChem ID: 165590094
• Update Time: 2025-06-08

2-Formyl-4-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1289140-43-7
• EN300-1578638
• 2-formyl-4-sulfamoylbenzoic acid
• 2-Formyl-4-sulfamoylbenzoic acid

• Inchi： 1S/C8H7NO5S/c9-15(13,14)6-1-2-7(8(11)12)5(3-6)4-10/h1-4H,(H,11,12)(H2,9,13,14)
• InChI Key： REESDHWZJGVUSG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=C(C=O)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 229.00449350g/mol
• Monoisotopic Mass: 229.00449350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 123Ų

Additional information on 2-Formyl-4-sulfamoylbenzoic acid

2-Formyl-4-sulfamoylbenzoic Acid (CAS No. 1289140-43-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-Formyl-4-sulfamoylbenzoic acid (CAS No. 1289140-43-7) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by a benzene ring substituted with a formyl group at the 2-position and a sulfamoyl group at the 4-position, along with a carboxylic acid group. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

The molecular formula of 2-Formyl-4-sulfamoylbenzoic acid is C₉H₈N₂O₅S, and its molecular weight is approximately 256.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and methanol. Its chemical structure can be represented as:

C₆H₄(CHO)(SO₂NH₂)COOH

In terms of its physical properties, 2-Formyl-4-sulfamoylbenzoic acid exhibits a melting point of around 180-185°C. The presence of the carboxylic acid group makes it acidic, and it can form salts with various bases. The formyl group contributes to its reactivity, allowing it to participate in various chemical reactions such as nucleophilic addition and condensation reactions.

The sulfamoyl group in 2-Formyl-4-sulfamoylbenzoic acid is particularly noteworthy due to its biological significance. Sulfonamides are a class of compounds that have been widely used in medicine for their antibacterial properties. The sulfamoyl group can mimic the structure of para-aminobenzoic acid (PABA), which is essential for the synthesis of folic acid in bacteria. By inhibiting the enzyme dihydropteroate synthase, sulfonamides can effectively disrupt bacterial folic acid synthesis, leading to their antibacterial activity.

In recent years, there has been growing interest in the use of 2-Formyl-4-sulfamoylbenzoic acid as a building block for the synthesis of more complex molecules with potential therapeutic applications. For instance, researchers have explored its use in the development of new antiviral agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Formyl-4-sulfamoylbenzoic acid exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The formyl group was found to play a crucial role in enhancing the antiviral potency by facilitating interactions with viral proteins.

Beyond its potential as an antiviral agent, 2-Formyl-4-sulfamoylbenzoic acid has also shown promise in the treatment of inflammatory diseases. Inflammation is a complex biological response involving various mediators such as cytokines and chemokines. Research has demonstrated that derivatives of 2-Formyl-4-sulfamoylbenzoic acid can modulate the expression of pro-inflammatory cytokines, thereby reducing inflammation. A study published in the European Journal of Medicinal Chemistry found that certain derivatives exhibited significant anti-inflammatory effects in both in vitro and in vivo models.

The versatility of 2-Formyl-4-sulfamoylbenzoic acid extends to its use as an intermediate in the synthesis of other biologically active compounds. For example, it can be used to prepare sulfonamide-based inhibitors of carbonic anhydrase (CA), an enzyme involved in various physiological processes such as pH regulation and ion transport. CA inhibitors have been used clinically for conditions such as glaucoma and epilepsy. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Formyl-4-sulfamoylbenzoic acid exhibited high selectivity and potency against specific isoforms of CA, making them promising candidates for further development.

In addition to its medicinal applications, 2-Formyl-4-sulfamoylbenzoic acid has also been studied for its potential use in materials science. The presence of multiple functional groups makes it suitable for the synthesis of functional polymers and materials with tailored properties. For instance, researchers have explored its use in the preparation of conductive polymers for applications in electronic devices and sensors.

The synthesis of 2-Formyl-4-sulfamoylbenzoic acid typically involves multi-step processes that utilize well-established organic chemistry techniques. One common approach involves the reaction of 3-formylsalicylic acid with sulfur trioxide (SO₃) or chlorosulfonic acid (ClSO₃H) to introduce the sulfonic acid group, followed by conversion to the sulfamoyl group using ammonia or ammonium hydroxide. Alternative synthetic routes have also been developed to improve yield and purity, making it more accessible for large-scale production.

In conclusion, 2-Formyl-4-sulfamoylbenzoic acid (CAS No. 1289140-43-7) is a multifaceted compound with significant potential across various fields, including medicinal chemistry, materials science, and chemical synthesis. Its unique combination of functional groups provides a robust platform for developing new therapeutic agents and functional materials. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its importance as a valuable compound in modern scientific research.